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Cat. No.: B1672955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HC-067047 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4

(TRPV4) cation channel.[1][2][3] TRPV4 is highly expressed in the urothelial cells of the

bladder and is implicated in sensing bladder filling and stretch.[1][3][4] Dysregulation of TRPV4

activity is associated with bladder dysfunction, including conditions like cystitis and overactive

bladder, which are often characterized by reduced bladder capacity and increased voiding

frequency.[1][4][5] HC-067047 has been demonstrated to effectively alleviate these symptoms

in rodent models by blocking TRPV4 channels, making it a valuable tool for studying bladder

physiology and for the preclinical development of novel therapies for lower urinary tract

disorders.[1][6][7]

Mechanism of Action
HC-067047 acts as a selective antagonist of the TRPV4 ion channel, with IC50 values of 48

nM, 133 nM, and 17 nM for human, rat, and mouse TRPV4, respectively.[2] In the bladder,

TRPV4 channels in the urothelium are thought to be activated by mechanical stretch during

filling, leading to an influx of calcium ions. This calcium influx triggers the release of ATP, which

in turn activates afferent nerves, signaling bladder fullness to the central nervous system and

initiating the micturition reflex.[4][8] In pathological conditions such as cystitis, the bladder can

become hypersensitive, leading to an overactive bladder. By blocking TRPV4, HC-067047
inhibits this signaling cascade, thereby increasing bladder capacity, reducing the frequency of
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urination, and alleviating symptoms of bladder overactivity.[1][9] The in vivo effects of HC-
067047 are specific to its action on TRPV4, as it does not affect bladder function in TRPV4

knockout (Trpv4-/-) mice.[1][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2973867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4137152/
https://www.benchchem.com/product/b1672955?utm_src=pdf-body
https://www.benchchem.com/product/b1672955?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2973867/
https://www.selleckchem.com/products/hc-067047.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Urothelial Cell

Synaptic Cleft

Afferent Nerve

Bladder Filling
(Mechanical Stretch)

TRPV4 Channel

Activates

Ca²⁺ Influx

ATP Release

ATP

P2X3 Receptor

Binds to

Nerve Activation

Signal to CNS
(Micturition Reflex)

HC-067047

Inhibits

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Data Analysis

Induce Bladder Dysfunction
(e.g., Cyclophosphamide)

Surgical Implantation of
Bladder Catheter

Animal Recovery
(≥ 48 hours)

Place Animal in
Metabolic Cage

Connect Catheter to
Transducer & Pump

Equilibration Period
(Saline Infusion)

Record Baseline
Cystometry Data

Administer HC-067047
or Vehicle

Record Post-Treatment
Cystometry Data

Analyze Cystometric Parameters
(Bladder Capacity, Voiding Frequency, etc.)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1672955?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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